Cas no 7152-71-8 ( )
structure
Product Name:
CAS No:7152-71-8
MF:C21H44N2O
MW:340.586866378784
CID:976524
PubChem ID:230039
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1,1,3,3-tetrapentylurea
- NSC24327
- 7152-71-8
- SCHEMBL5827268
- DTXSID80282100
- NSC-24327
-
-
- Inchi： 1S/C21H44N2O/c1-5-9-13-17-22(18-14-10-6-2)21(24)23(19-15-11-7-3)20-16-12-8-4/h5-20H2,1-4H3
- InChI Key： AIKFKQJABQPABD-UHFFFAOYSA-N
- SMILES： O=C(N(CCCCC)CCCCC)N(CCCCC)CCCCC
Computed Properties
- Exact Mass: 340.34562
- Monoisotopic Mass: 340.345
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 0.88
- Boiling Point: 436.9°C at 760 mmHg
- Flash Point: 147.8°C
- Refractive Index: 1.464
- PSA: 23.55
Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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